Cas no 1354916-15-6 (4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine)

4-(5-Methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine is a pyrimidine derivative featuring a furan and phenyl substitution pattern, which contributes to its potential utility in medicinal chemistry and pharmaceutical research. The compound's structural framework suggests possible bioactivity, particularly in targeting kinase or receptor interactions due to the pyrimidine core. Its methyl-substituted aromatic and heteroaromatic moieties may enhance metabolic stability and binding affinity. This intermediate is valuable for the synthesis of more complex molecules, offering versatility in drug discovery applications. Its well-defined structure allows for precise modifications, making it a useful scaffold for developing novel therapeutic agents.
4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine structure
1354916-15-6 structure
Product Name:4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine
CAS No:1354916-15-6
MF:C16H15N3O
MW:265.309803247452
MDL:MFCD21335850
CID:5179198
Update Time:2026-03-05

4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine
    • MDL: MFCD21335850
    • Inchi: 1S/C16H15N3O/c1-10-5-3-4-6-12(10)13-9-14(19-16(17)18-13)15-8-7-11(2)20-15/h3-9H,1-2H3,(H2,17,18,19)
    • InChI Key: DZISBENLUQKVLN-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C2=CC=CC=C2C)=CC(C2=CC=C(C)O2)=N1

4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB422589-1 g
4-(5-Methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine
1354916-15-6
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Additional information on 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354916-15-6)

4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine, with the CAS number 1354916-15-6, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and phenyl substituents, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

The molecular structure of 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine features a pyrimidine core, a heterocyclic aromatic ring that is a common scaffold in many biologically active compounds. The presence of the 5-methylfuran-2-yl and 2-methylphenyl groups enhances its lipophilicity and binding affinity, which are critical factors in drug design. These structural attributes contribute to its potential as a lead compound in the development of new therapeutic agents, particularly in areas such as oncology, inflammation, and infectious diseases.

In recent years, the demand for novel pyrimidine derivatives has surged, driven by the need for more effective and selective drugs. 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine has been explored in computational studies and high-throughput screening assays, where it has shown affinity for various biological targets. Its mechanism of action, though not fully elucidated, is believed to involve modulation of key signaling pathways, making it a valuable candidate for further investigation.

The synthesis of 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods align with the growing trend toward sustainable and efficient chemical synthesis, which is a hot topic in the pharmaceutical industry.

From a regulatory perspective, CAS No. 1354916-15-6 is not classified as a hazardous substance, and its handling requires standard laboratory precautions. However, researchers are advised to conduct thorough toxicity and pharmacokinetic studies to ensure its safety profile. The compound's stability under various conditions, including pH and temperature, has also been a focus of recent studies, as these factors are critical for formulation development.

The potential applications of 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine extend beyond pharmaceuticals. In agrochemical research, similar pyrimidine-based compounds have been used as fungicides and herbicides. While specific studies on this compound are limited, its structural analogs suggest it could play a role in developing new crop protection agents, addressing the global challenge of food security.

In the context of current trends, the rise of AI-driven drug discovery has brought renewed focus on compounds like 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine. Machine learning models are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This aligns with the broader shift toward data-driven approaches in chemical research, which is a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in personalized medicine. With advancements in genomics and biomarker identification, researchers are exploring how pyrimidine derivatives can be tailored to individual patient profiles. This could open new avenues for treating complex diseases, such as cancer, where targeted therapies are increasingly in demand.

In conclusion, 4-(5-methylfuran-2-yl)-6-(2-methylphenyl)pyrimidin-2-amine (CAS No. 1354916-15-6) represents a promising compound with diverse applications in medicine and agriculture. Its unique structure and biological activity make it a valuable subject for ongoing research, particularly in the era of AI and sustainable chemistry. As studies continue to uncover its full potential, this compound may soon emerge as a key player in addressing some of the most pressing challenges in science and industry.

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